molecular formula C13H15N3O2 B8619722 4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid

4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid

Cat. No.: B8619722
M. Wt: 245.28 g/mol
InChI Key: OAWCYVBOWRJWMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H15N3O2

Molecular Weight

245.28 g/mol

IUPAC Name

4-(1-benzyltriazol-4-yl)butanoic acid

InChI

InChI=1S/C13H15N3O2/c17-13(18)8-4-7-12-10-16(15-14-12)9-11-5-2-1-3-6-11/h1-3,5-6,10H,4,7-9H2,(H,17,18)

InChI Key

OAWCYVBOWRJWMA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN2C=C(N=N2)CCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzyl azide (2.82 ml, 21.18 mmol) was dissolved in tert-butanol (212 ml) and water (212 ml). Hex-5-ynoic acid (2.337 ml, 21.18 mmol) was added followed by copper (II) acetate (385 mg, 2.118 mmol) and sodium L-ascorbate (837 mg, 4.24 mmol) and the reaction mixture was stirred vigorously for 72 hrs. Sodium chloride (solid) was added to the reaction mixture followed by EtOAc (100 ml). The phases separated and the aqueous layer was further extracted with EtOAc. The organics phases were combined, dried over MgSO4 (anh), filtered and evaporated under reduced pressure to afford the title compound;
Quantity
2.82 mL
Type
reactant
Reaction Step One
Quantity
212 mL
Type
solvent
Reaction Step One
Quantity
2.337 mL
Type
reactant
Reaction Step Two
Quantity
837 mg
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
212 mL
Type
solvent
Reaction Step Five
Quantity
385 mg
Type
catalyst
Reaction Step Six
Name
Quantity
100 mL
Type
solvent
Reaction Step Seven

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